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CAS No.: 2994317-06-3

Cat. No.: B16334061

Get Quote

This guide provides a comparative overview of analytical methodologies for the detection and

quantification of N-nitroso-enalapril, a nitrosamine impurity of concern in the drug substance

enalapril. The formation of N-nitroso-enalapril can occur during the synthesis, storage, or

handling of enalapril when it interacts with nitrosating agents, particularly under conditions of

heat, moisture, or acidity[1]. Due to the potential health risks associated with nitrosamine

impurities, regulatory bodies like the U.S. Food and Drug Administration (FDA) and the

European Medicines Agency (EMA) have established strict limits and require rigorous analytical

monitoring[2][3][4]. The acceptable intake (AI) limit for N-nitroso-enalapril set by the FDA is

1500 ng/day[2][5].

This document summarizes quantitative data from a validated analytical method and compares

it with other commonly employed techniques for nitrosamine analysis in pharmaceuticals.

Detailed experimental protocols and workflow visualizations are provided to aid researchers,

scientists, and drug development professionals in selecting and implementing appropriate

analytical strategies.
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Quantitative Performance of a Validated HPLC-FLD
Method
A High-Performance Liquid Chromatography (HPLC) method with fluorimetric detection (FLD)

has been developed and validated for the semi-quantitative determination of N-nitrosamines,

specifically N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA), in enalapril

maleate active pharmaceutical ingredient (API)[6][7]. While this method does not directly

quantify N-nitroso-enalapril, its performance characteristics provide a benchmark for

nitrosamine analysis in this specific drug matrix. The method involves a derivatization step with

fluorenylmethoxycarbonyl chloride (Fmoc-Cl) to enhance sensitivity and repeatability[6][7].

Parameter

N-

nitrosodimethylamin

e (NDMA)

N-

nitrosodiethylamine

(NDEA)

Reference

Limit of Detection

(LOD)
0.013 µg/g 0.017 µg/g [6]

Limit of Quantification

(LOQ)
0.038 µg/g 0.050 µg/g [6][8]

**Linearity (R²) ** 0.9994 0.9990 [6][7]

Recovery
74.2 ± 4.2% to 101.6

± 16.1%

90.6 ± 2.9% to 125.4

± 7.4%
[6]

Precision (RSD)
Up to 9.8% (at 0.02

µg/g)

Up to 8.5% (at 0.04

µg/g)
[6]

Comparison with Other Analytical Techniques
While the HPLC-FLD method offers satisfactory sensitivity for monitoring nitrosamines in

enalapril, other advanced analytical techniques are commonly used for the detection of a

broader range of nitrosamine impurities in various drug products[8][9]. These methods, often

preferred by regulatory agencies, include Liquid Chromatography-Mass Spectrometry (LC-

MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS/MS)[1][2][8].
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Technique Principle Advantages Disadvantages
Typical

Application

HPLC-FLD (with

derivatization)

Chromatographic

separation

followed by

fluorescence

detection of

derivatized

amines.

Good sensitivity

and cost-

effective.

Requires a

derivatization

step which can

be complex and

time-consuming.

Not universally

applicable to all

nitrosamines.

Targeted

analysis of

specific

nitrosamines in

known

matrices[6][7].

LC-MS/MS

Chromatographic

separation

coupled with

tandem mass

spectrometry for

high selectivity

and sensitivity.

High specificity,

high sensitivity,

ability to analyze

a wide range of

nitrosamines

without

derivatization.

Higher

equipment cost

and complexity.

Broad screening

and

quantification of

known and

unknown

nitrosamine

impurities in

various drug

substances and

products[8][10]

[11].

GC-MS/MS

Gas

chromatographic

separation

coupled with

tandem mass

spectrometry.

Excellent for

volatile and

semi-volatile

nitrosamines.

Not suitable for

non-volatile or

thermally labile

compounds. May

require

derivatization for

some analytes.

Analysis of

volatile

nitrosamines in

drug products[8].

LC-HRMS Liquid

chromatography

coupled with

high-resolution

mass

spectrometry.

Provides

accurate mass

measurement for

structural

elucidation of

unknown

impurities. Allows

High instrument

cost and data

complexity.

Identification and

quantification of

nitrosamines,

particularly in

complex

matrices or for

structure
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for retrospective

data

analysis[10].

confirmation of

novel

impurities[10].

Experimental Protocols
HPLC-FLD Method for N-Nitrosamines in Enalapril
Maleate
This protocol is a summary of the method developed for the determination of NDMA and NDEA

in enalapril maleate[6][7].

1. Sample Preparation and Extraction:

Suspend 250 mg of enalapril maleate in 5 mL of dichloromethane (DCM).

Vortex for 1 minute to create a homogeneous suspension.

The extraction of nitrosamines is performed from this suspension.

2. Denitrosation and Derivatization:

N-nitrosamines are subjected to denitrosation.

The resulting amines are then derivatized with fluorenylmethoxycarbonyl chloride (Fmoc-Cl).

This derivatization agent was found to offer better sensitivity and repeatability compared to

dansyl chloride[6][7].

3. Chromatographic Conditions:

HPLC System: A liquid chromatograph equipped with a fluorescence detector.

Column: NovaPak C18, 150 x 3.9 mm, 4 µm.

Mobile Phase: A gradient of acetonitrile and water.

Flow Rate: 1.0 mL/min.
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Injection Volume: 20 µL.

Fluorescence Detection: Excitation at 265 nm and Emission at 315 nm.

4. Glassware Preparation:

To avoid contamination, all glassware should be thoroughly cleaned by sonication in

deionized water at 80°C for 30 minutes, followed by sonication in DCM for 15 minutes[6].

Visualizations
Experimental Workflow for N-Nitrosamine Analysis in
Enalapril
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Suspend in 5 mL DCM

Vortex for 1 min
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Extraction

Derivatization with Fmoc-Cl

Inject 20 µL into HPLC

Chromatographic Separation
(NovaPak C18 column)
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Data Analysis and Quantification

Data Acquisition
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Caption: Workflow for HPLC-FLD analysis of N-nitrosamines in enalapril.
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Logical Relationship of Analytical Method Selection

Key Considerations

Recommended Method

Need for Nitrosamine Analysis

Volatility of Nitrosamine Required Sensitivity (LOQ)Specificity / Matrix Complexity Purpose of Analysis
(Screening vs. Quantification)

GC-MS/MS

High

LC-MS/MS or LC-HRMS

Low High

HPLC-FLD (with derivatization)

ModerateHigh Screening / Identification Targeted Quantification

Click to download full resolution via product page

Caption: Decision tree for selecting an analytical method for nitrosamines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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